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Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826 Get Quote

An In-depth Technical Guide to Methyl D-cysteinate hydrochloride

Introduction
Methyl D-cysteinate hydrochloride is the hydrochloride salt of the methyl ester of D-cysteine,

a non-proteinogenic amino acid. As a derivative of cysteine, it is utilized in various chemical

and pharmaceutical research contexts, including peptide synthesis and the development of

novel therapeutic agents.[1][2] This document provides a comprehensive overview of its

chemical structure, properties, synthesis, and known biological activities, tailored for

researchers and professionals in drug development.

Chemical Structure and Properties
Methyl D-cysteinate hydrochloride is a chiral molecule containing a primary amine, a methyl

ester, and a thiol group. The hydrochloride salt form enhances its stability and solubility in

aqueous media.

Chemical Structure
Caption: Chemical structure of Methyl D-cysteinate hydrochloride.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Methyl D-cysteinate
hydrochloride.
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Property Value Reference(s)

CAS Number 70361-61-4 [3][4]

Molecular Formula
C₄H₉NO₂S·HCl (or

C₄H₁₀ClNO₂S)
[3][4]

Molecular Weight 171.65 g/mol [4][5]

IUPAC Name

methyl (2S)-2-amino-3-

sulfanylpropanoate;hydrochlori

de

[4]

Appearance
White to almost white

crystalline powder

Melting Point 139-141 °C [2]

InChI Key
WHOHXJZQBJXAKL-

AENDTGMFSA-N
[4]

SMILES
COC(=O)--INVALID-LINK--

CS.Cl

Solubility
Soluble in DMSO (Slightly),

Methanol, Water (Slightly)
[6][7]

Storage

Hygroscopic, store in

refrigerator under inert

atmosphere

[2]

Synthesis
Methyl D-cysteinate hydrochloride can be prepared via Fischer esterification of D-cysteine

hydrochloride monohydrate using methanol in the presence of an acid catalyst. The following

protocol is adapted from a standard procedure for the L-enantiomer.[6]

Experimental Protocol: Synthesis of Methyl D-cysteinate
hydrochloride
Materials:
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D-cysteine hydrochloride monohydrate

Methanol (CH₃OH), anhydrous

Thionyl chloride (SOCl₂)

Dichloromethane (CH₂Cl₂)

Anhydrous diethyl ether

Nitrogen gas supply

Ice bath

Round-bottomed flask and reflux condenser

Procedure:

Under a nitrogen atmosphere, slowly add thionyl chloride (SOCl₂) dropwise to anhydrous

methanol in a round-bottomed flask cooled in an ice bath. Caution: This reaction is

exothermic and releases HCl gas.

After the addition is complete, stir the solution at room temperature for approximately 1 hour

to ensure the formation of methanolic HCl.

Add D-cysteine hydrochloride monohydrate to the acidic methanol solution in portions.

Stir the resulting mixture at room temperature for 3 hours, then heat to reflux for 1 hour.

After the reaction is complete, remove the solvent and any volatile components by rotary

evaporation under reduced pressure.

Recrystallize the resulting crude residue from a methanol-dichloromethane or methanol-

diethyl ether solvent mixture to yield the final product as a white crystalline solid.[6][8]

Synthesis Workflow
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Start Materials:
D-Cysteine HCl·H₂O

Methanol, Thionyl Chloride

Step 1: Catalyst Preparation
Slowly add SOCl₂ to

chilled Methanol under N₂

Step 2: Esterification
Add D-Cysteine HCl·H₂O

Stir at RT, then reflux

Forms methanolic HCl

Step 3: Workup
Remove solvent via
rotary evaporation

Reaction complete

Step 4: Purification
Recrystallize from

Methanol/Dichloromethane

Crude product

Final Product:
Methyl D-cysteinate hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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